Cas no 80683-81-4 (Undecanoic acid,11-(methylthio)-)

• Product Name: Undecanoic acid,11-(methylthio)-
• CAS No: 80683-81-4
• MF: C₁₂H₂₄O₂S
• MW: 232.382762908936
• CID: 731405
• PubChem ID: 348985
• Update Time: 2025-04-19

Undecanoic acid,11-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,11-(methylthio)-
• 11-methylsulfanylundecanoic acid
• 80683-81-4
• SCHEMBL9340793
• NSC408527
• AWOGYVKODMFDOG-UHFFFAOYSA-N
• NSC-408527
• 11-(methylthio)undecanoic acid
• 11-(methylthio)-undecanoic acid
• DTXSID10325074
• 12-thiatridecanoic acid

• Inchi： 1S/C12H24O2S/c1-15-11-9-7-5-3-2-4-6-8-10-12(13)14/h2-11H2,1H3,(H,13,14)
• InChI Key： AWOGYVKODMFDOG-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 232.15
• Monoisotopic Mass: 232.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.483
• PSA: 62.60000
• LogP: 3.94490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids